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Compound of Interest

Compound Name: Cupric chlorate

Cat. No.: B084576 Get Quote

Disclaimer: The use of cupric chlorate (Cu(ClO₃)₂) in educational demonstrations is strongly

discouraged due to its inherent instability and significant safety hazards. Cupric chlorate is a

powerful oxidizing agent that can decompose explosively upon heating or in the presence of

organic materials, sulfur, or powdered metals.[1][2] Its decomposition can release toxic gases

such as chlorine and chlorine dioxide.[1] Due to these risks, this document will provide detailed

protocols for a safer, yet visually effective, alternative demonstration that illustrates similar

chemical principles using cupric chloride (CuCl₂).

Hazard Analysis of Cupric Chlorate
Cupric chlorate presents multiple significant hazards that make it unsuitable for typical

educational settings:

Explosive Potential: Mixtures of cupric chlorate with ammonium salts, powdered metals,

silicon, sulfur, or sulfides are easily ignited and can be explosive.[2] It may also explode from

heat or contamination alone.[2]

Strong Oxidizer: As a strong oxidizing agent, it can ignite combustible materials like wood,

paper, and oils.[2]

Thermal Instability: The compound decomposes upon heating above 73°C, releasing toxic

and corrosive gases.[1]
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Toxicity: Ingestion or contact with cupric chlorate can cause irritation to the skin, eyes, and

mucous membranes.[2]

Given these dangers, safer and more readily available copper compounds should be used for

demonstrations.

Application Note: A Safer Alternative Using Cupric
Chloride and Aluminum
This application note describes a demonstration of a single displacement and exothermic

reaction using cupric chloride and aluminum foil. This experiment is visually engaging,

effectively demonstrates principles of reactivity and energy release, and utilizes materials with

a much lower hazard profile than cupric chlorate.

Core Chemical Principle: The reaction demonstrates the relative reactivity of metals, where

aluminum displaces copper in an aqueous solution. It is also a vivid example of an exothermic

process.

Reaction Equation: 2 Al(s) + 3 CuCl₂(aq) → 2 AlCl₃(aq) + 3 Cu(s)

Data Presentation
Table 1: Physical and Chemical Properties of Key Reagents
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Property Cupric Chloride (CuCl₂) Aluminum (Al)

CAS Number 7447-39-4 7429-90-5

Molar Mass 134.45 g/mol 26.98 g/mol

Appearance Blue-green crystalline solid Silvery-white solid

Melting Point 498 °C (928 °F; 771 K)
660.32 °C (1220.58 °F; 933.47

K)

Boiling Point
993 °C (1819 °F; 1266 K)

(decomposes)
2470 °C (4478 °F; 2743 K)

Solubility in Water 75.7 g/100 mL at 25 °C Insoluble

Primary Hazards
Harmful if swallowed, causes

skin and eye irritation.[3][4][5]
Flammable solid (as powder)

Experimental Protocols
Objective: To observe the single displacement reaction between aluminum and cupric chloride,

noting the signs of a chemical reaction such as color change, gas evolution, and heat

production.

Materials:

Cupric chloride (CuCl₂)

Aluminum foil

Distilled water

250 mL beaker

Glass stirring rod

Thermometer

Personal Protective Equipment (PPE): safety goggles, lab coat, gloves
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Protocol:

Preparation of Cupric Chloride Solution:

Measure approximately 10 grams of cupric chloride into a 250 mL beaker.

Add 100 mL of distilled water to the beaker.

Stir the mixture with a glass rod until the cupric chloride is fully dissolved. The solution

should be a clear, blue-green color.

Measure and record the initial temperature of the solution.

Initiation of Reaction:

Cut a piece of aluminum foil (approximately 10 cm x 10 cm) and crumple it loosely.

Submerge the crumpled aluminum foil into the cupric chloride solution.[6]

Observation:

Observe the reaction closely. Note any changes in color, the formation of a solid

precipitate, and the evolution of gas (bubbles).[6]

Carefully touch the outside of the beaker to feel for temperature changes. Use a

thermometer to monitor the temperature of the solution as the reaction proceeds,

recording the maximum temperature reached.[6]

The blue-green color of the solution will fade as the copper ions are consumed, and a

reddish-brown solid (copper metal) will precipitate. The aluminum foil will appear to

dissolve.

Waste Disposal:

Allow the reaction to go to completion and the solution to cool.

Neutralize the resulting solution according to institutional safety guidelines before disposal.

The solid copper can be filtered, washed, dried, and disposed of as solid waste or
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recycled.
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Caption: Workflow for the CuCl₂ and Aluminum reaction.
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Caption: Single displacement reaction of Al and CuCl₂.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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